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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating and characterizing UV-
cured coatings incorporating Pigment Yellow 183 (PY 183). This document outlines the
material's properties, provides starting formulations, details experimental protocols for
preparation and testing, and offers troubleshooting guidance.

Introduction to Pigment Yellow 183 in UV-Cured
Coatings

Pigment Yellow 183 (C.I. No. 18792) is a monoazo calcium salt lake pigment that offers a
reddish-yellow shade.[1][2] Its excellent heat stability, lightfastness, and migration resistance
make it a suitable candidate for UV-cured coatings where long-term color stability and durability
are required.[1][2][3][4] UV-cured coatings are solvent-free formulations that polymerize rapidly
upon exposure to ultraviolet radiation, offering environmental benefits and high production
speeds.[5][6] The incorporation of pigments like PY 183 into these systems requires careful
consideration of formulation components to ensure proper dispersion, cure, and final film
properties.

Properties of Pigment Yellow 183

A summary of the key physical and chemical properties of Pigment Yellow 183 is presented in
Table 1. Understanding these properties is crucial for successful formulation development.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1218173?utm_src=pdf-interest
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://www.scribd.com/document/55425116/Troubleshooting
https://www.additivesforpolymer.com/portfolio/pigment-yellow-183/
https://www.scribd.com/document/55425116/Troubleshooting
https://www.additivesforpolymer.com/portfolio/pigment-yellow-183/
https://www.radtech.org/proceedings/2008/papers/095.pdf
https://www.prasadinternational.com/product-detail/pigments/pigment-yellow-183-prpl-1043-pigments-plastic-engineering-polymers
https://bomar-chem.com/resources/blog/uv-formulations
https://www.tetrawill.com/overview-of-the-composition-of-uv-curable-coatings.html
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Table 1: Properties of Pigment Yellow 183

Property Value References
C.l. Name Pigment Yellow 183 [7]
C.l. Number 18792 [7]
CAS Number 65212-77-3 [7]
Chemical Type Monoazo, Ca [3]
Hue Reddish Yellow [7]
Heat Resistance Up to 300 °C [2]
Lightfastness (1-8 scale) 7-8 [2]

Migration Resistance (1-5 2]

scale)

Starting Formulations for UV-Cured Coatings with
Pigment Yellow 183

The following are starting point formulations for a UV-cured coating featuring Pigment Yellow
183. These formulations can be adapted based on specific performance requirements. All
percentages are by weight.

Table 2: Starting Formulation for a UV-Cured Yellow Coating
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Component Function Percentage (%)
Urethane Acrylate Oligomer Resin Backbone 40 - 60
Trimethylolpropane Triacrylate . )
Monomer (Reactive Diluent) 20- 30
(TMPTA)
Pigment Yellow 183 Colorant 5-15
) Pigment Wetting &
Dispersant o 1-3
Stabilization
Photoinitiator Blend (e.g., ) N
UV Curing Initiator 3-7
BAPO/a-hydroxyketone)
Leveling Agent Surface Properties 01-1
Defoamer Air Release 0.1-0.5

Note: The choice of oligomer will significantly impact the flexibility, chemical resistance, and
adhesion of the final coating. The monomer selection influences viscosity and cure speed. The
photoinitiator blend is critical for achieving both surface and through-cure in a pigmented
system.

Experimental Protocols
Pigment Dispersion Preparation

Proper dispersion of Pigment Yellow 183 is critical to achieve optimal color strength, gloss,
and stability.

Materials and Equipment:

Pigment Yellow 183

Dispersant

Acrylate Monomer (e.g., TMPTA)

High-speed disperser (e.g., Cowles dissolver) or bead mill
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Beaker or appropriate mixing vessel

Grindometer

Protocol:

In a suitable vessel, combine the acrylate monomer and the dispersant.
Mix at low speed until the dispersant is fully dissolved.

Gradually add the Pigment Yellow 183 powder to the liquid mixture under continuous
agitation.

Once all the pigment is added, increase the disperser speed to create a vortex. The tip
speed should be in the range of 18-25 m/s for a high-speed disperser.

Continue dispersing for 30-60 minutes, monitoring the temperature to ensure it does not
exceed 60°C.

Check the dispersion quality using a grindometer. A Hegman gauge reading of 6-7 is typically
acceptable for many coating applications.

If a finer dispersion is required, process the mixture in a bead mill.

UV-Cured Coating Formulation

Protocol:

To the pigment dispersion from section 4.1, add the urethane acrylate oligomer and mix at a
moderate speed until homogeneous.

In a separate container, pre-dissolve the photoinitiator blend in a small portion of the
monomer.

Add the dissolved photoinitiator solution to the main batch and mix thoroughly.

Add the leveling agent and defoamer and mix at a low speed for an additional 10-15 minutes
to ensure homogeneity and allow for de-aeration.
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Coating Application and UV Curing

Materials and Equipment:

Substrate (e.g., steel panels, plastic sheets)

Film applicator (e.g., wire-wound bar, doctor blade)

UV curing unit with a medium-pressure mercury lamp or LED lamp

Radiometer

Protocol:

Apply the formulated coating to the desired substrate using a film applicator to achieve a
controlled wet film thickness (e.g., 25-50 pum).

o Immediately pass the coated substrate under the UV lamp.

e The required UV dose will depend on the pigment concentration, film thickness, and
photoinitiator system. A typical starting point is a UV dose of 500-1000 mJ/cm? and an
irradiance of 300-500 mW/cmz.[8]

o Adjust the belt speed of the conveyor to control the UV dose.

» Allow the cured coating to cool to room temperature before testing.

Performance Testing of Cured Coatings

Table 3: Testing Protocols for Cured Film Properties
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Test

Standard Method

Description

Degree of Cure

FTIR Spectroscopy

Monitor the disappearance of
the acrylate double bond peak
at ~810 cm~* and ~1635 cm™1.

Assess the adhesion of the

coating to the substrate by

Adhesion ASTM D3359 (Cross-hatch) making a lattice pattern and
applying pressure-sensitive
tape.

Determine the hardness of the
ASTM D3363 (Pencil coating by attempting to
Hardness

Hardness)

scratch the surface with

pencils of known hardness.

Solvent Resistance

ASTM D5402 (MEK Rub Test)

Evaluate the resistance of the
coating to methyl ethyl ketone
by rubbing with a soaked cloth.

Measure the specular gloss of

Gloss ASTM D523 the coating at a specified angle
(e.g., 20°, 60°, 85°).
Measure the CIELAB color
coordinates (L, a, b*) to

Color Spectrophotometer

quantify the color of the

coating.

Visualization of Workflows and Relationships
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Formulation Stage Application & Curing Performance Testing

1. Prepare Pigment Dispersion 4. Add Additives
(P 183, Monomer, Dispersant) 2. Add Oligomer 3. Incorporate Photoinitiators (Leveling Agent, Defoamer) 5. Apply Coating to Substrate 6. UV Curing 7. Evaluate Cured Film Properties

UV Coating Formulation

Monomer Additives

Oligomer Pigment Yellow 183 Cured Coating Properties Photoinitiator

influences controls

A4

Hardness & Adhesion Color & Opacity Cure Speed & Through-Cure Gloss & Flow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for UV-Cured Coatings
with Pigment Yellow 183]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218173#formulation-of-uv-cured-coatings-with-
pigment-yellow-183]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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